Cas no 1598256-15-5 (3-bromo-4-(3-methoxypropoxy)oxolane)

• Product Name: 3-bromo-4-(3-methoxypropoxy)oxolane
• CAS No: 1598256-15-5
• MF: C₈H₁₅BrO₃
• MW: 239.106902360916
• CID: 6383187
• PubChem ID: 114772388
• Update Time: 2025-10-31

3-bromo-4-(3-methoxypropoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-methoxypropoxy)oxolane
• EN300-1133504
• 1598256-15-5

• Inchi： 1S/C8H15BrO3/c1-10-3-2-4-12-8-6-11-5-7(8)9/h7-8H,2-6H2,1H3
• InChI Key： KEYYHOGBDITTFF-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCCOC

Computed Properties

• Exact Mass: 238.02046g/mol
• Monoisotopic Mass: 238.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-bromo-4-(3-methoxypropoxy)oxolane

Professional Introduction to Compound with CAS No. 1598256-15-5 and Product Name: 3-bromo-4-(3-methoxypropoxy)oxolane

The compound with the CAS number 1598256-15-5 and the product name 3-bromo-4-(3-methoxypropoxy)oxolane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and methoxypropyl groups in its molecular structure endows it with versatile reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, the demand for specialized intermediates in pharmaceutical manufacturing has surged, driven by the need for more efficient and targeted therapeutic agents. The 3-bromo-4-(3-methoxypropoxy)oxolane molecule stands out as a promising candidate due to its ability to undergo a variety of chemical transformations. These transformations include nucleophilic substitution reactions, which are particularly useful in constructing heterocyclic frameworks prevalent in many bioactive compounds.

The oxolane ring, a five-membered heterocycle containing an oxygen atom, is a common motif in medicinal chemistry due to its stability and ability to mimic other functional groups. The bromine substituent at the 3-position of the oxolane ring enhances its utility as a synthetic handle, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are frequently found in pharmacologically active molecules.

The 4-(3-methoxypropoxy) group introduces another layer of reactivity, providing a nucleophilic site that can be exploited in various synthetic pathways. This side chain not only increases the compound's solubility but also offers opportunities for further derivatization, enabling the creation of more complex derivatives with tailored properties. Such modifications are essential for optimizing drug-like characteristics such as bioavailability, metabolic stability, and target binding affinity.

Recent studies have highlighted the importance of 3-bromo-4-(3-methoxypropoxy)oxolane in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize analogs of known drugs with improved efficacy and reduced side effects. The bromine atom serves as a versatile synthetic anchor, facilitating the introduction of diverse functional groups while maintaining structural integrity. This flexibility has been particularly valuable in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The methoxypropyl group has also been shown to influence the pharmacokinetic properties of derived compounds. By modulating lipophilicity and solubility, this moiety can enhance oral bioavailability and tissue distribution. Such considerations are critical in drug development, where optimizing pharmacokinetic profiles often determines the success of a therapeutic candidate.

Advances in computational chemistry have further accelerated the utility of 3-bromo-4-(3-methoxypropoxy)oxolane by enabling rapid screening of potential derivatives. Molecular modeling techniques allow researchers to predict the behavior of this compound under various conditions, thereby streamlining the discovery process. This high-throughput approach has been instrumental in identifying novel scaffolds with enhanced binding affinity to biological targets.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, investigations into its participation in metal-catalyzed reactions have provided insights into catalytic cycles that could be harnessed for industrial applications. Such knowledge is essential for improving reaction efficiency and sustainability in pharmaceutical synthesis.

Looking ahead, the continued exploration of 3-bromo-4-(3-methoxypropoxy)oxolane is expected to yield further breakthroughs in medicinal chemistry. Its unique structural features offer a rich palette for synthetic innovation, making it indispensable for researchers striving to develop next-generation therapeutics. As our understanding of biological pathways evolves, so too will the demand for sophisticated intermediates like this one.

In conclusion, 1598256-15-5 and 3-bromo-4-(3-methoxypropoxy)oxolane exemplify the intersection of structural complexity and functional versatility that drives progress in chemical biology and pharmaceutical science. Their contributions to synthetic chemistry and drug discovery underscore their significance as key components in modern medicinal research.